Dipotassium fluorophosphate
Overview
Description
Dipotassium fluorophosphate (DPFP) is an inorganic compound that is commonly used in scientific research. DPFP is a white crystalline powder that is soluble in water and is known for its ability to inhibit the activity of various enzymes.
Scientific Research Applications
Dipotassium fluorophosphate has a variety of scientific research applications. It is commonly used as an enzyme inhibitor, particularly for enzymes that are involved in the synthesis or breakdown of nucleic acids. Dipotassium fluorophosphate has also been used as a corrosion inhibitor, as it can prevent the oxidation of metals in certain environments.
Mechanism Of Action
Dipotassium fluorophosphate works by binding to the active site of enzymes and preventing them from catalyzing their normal reactions. This inhibition can be reversible or irreversible, depending on the specific enzyme and the concentration of Dipotassium fluorophosphate used.
Biochemical And Physiological Effects
Dipotassium fluorophosphate has been shown to have a variety of biochemical and physiological effects. It can inhibit the replication of certain viruses, such as herpes simplex virus and poliovirus. Dipotassium fluorophosphate has also been shown to inhibit the growth of certain cancer cells. In addition, Dipotassium fluorophosphate has been shown to have anti-inflammatory properties and can reduce the production of certain cytokines.
Advantages And Limitations For Lab Experiments
Dipotassium fluorophosphate is a useful tool for scientific research, as it can selectively inhibit the activity of specific enzymes without affecting others. However, Dipotassium fluorophosphate can also have off-target effects and can inhibit the activity of enzymes that are not the intended target. In addition, Dipotassium fluorophosphate can be toxic at high concentrations and can interfere with other biochemical processes.
Future Directions
There are many potential future directions for research on Dipotassium fluorophosphate. One area of interest is the development of more selective enzyme inhibitors that can target specific enzymes with greater precision. Another area of interest is the use of Dipotassium fluorophosphate as a therapeutic agent for various diseases, including viral infections and cancer. Finally, there is also potential for the use of Dipotassium fluorophosphate in the development of new materials with improved corrosion resistance.
Synthesis Methods
Dipotassium fluorophosphate is typically synthesized by reacting potassium fluoride with phosphoric acid in the presence of a catalyst. The reaction produces Dipotassium fluorophosphate as well as potassium chloride and water. The resulting Dipotassium fluorophosphate is then purified through a series of filtration and drying steps.
properties
IUPAC Name |
dipotassium;fluoro-dioxido-oxo-λ5-phosphane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/FH2O3P.2K/c1-5(2,3)4;;/h(H2,2,3,4);;/q;2*+1/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FXNRKXSSLJKNGH-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-]P(=O)([O-])F.[K+].[K+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
FK2O3P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00930979 |
Source
|
| Record name | Dipotassium phosphorofluoridate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00930979 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.167 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dipotassium fluorophosphate | |
CAS RN |
14104-28-0 |
Source
|
| Record name | Phosphorofluoridic acid, dipotassium salt | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014104280 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Dipotassium phosphorofluoridate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00930979 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Dipotassium fluorophosphate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.034.492 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | DIPOTASSIUM PHOSPHOROFLUORIDATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Y50C2KP27Z | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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